Cas no 2034460-41-6 (2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one)
2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one
- 2034460-41-6
- 2-ethoxy-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethanone
- F6554-0672
- AKOS026696721
- 2-ethoxy-1-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]ethanone
- 2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
-
- Inchi: 1S/C13H21N3O2/c1-3-18-10-13(17)16-7-4-5-11(9-16)12-6-8-15(2)14-12/h6,8,11H,3-5,7,9-10H2,1-2H3
- InChI Key: JDYVMOUWBZYRFF-UHFFFAOYSA-N
- SMILES: O=C(COCC)N1CCCC(C2C=CN(C)N=2)C1
Computed Properties
- Exact Mass: 251.16337692g/mol
- Monoisotopic Mass: 251.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 47.4Ų
2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6554-0672-2μmol |
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one |
2034460-41-6 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6554-0672-5μmol |
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one |
2034460-41-6 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6554-0672-10μmol |
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one |
2034460-41-6 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6554-0672-20μmol |
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one |
2034460-41-6 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6554-0672-1mg |
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one |
2034460-41-6 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6554-0672-2mg |
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one |
2034460-41-6 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6554-0672-3mg |
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one |
2034460-41-6 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6554-0672-4mg |
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one |
2034460-41-6 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6554-0672-5mg |
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one |
2034460-41-6 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6554-0672-10mg |
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one |
2034460-41-6 | 10mg |
$118.5 | 2023-09-08 |
2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one
Research Brief on 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one (CAS: 2034460-41-6)
In recent years, the compound 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one (CAS: 2034460-41-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-pyrazole hybrid structure, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one involves a multi-step process that includes the condensation of 1-methyl-1H-pyrazol-3-amine with a piperidine derivative, followed by ethoxy-ethylation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have also explored its structural analogs to optimize its pharmacokinetic properties.
Pharmacological studies have revealed that 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for neurological disorders such as anxiety, depression, and epilepsy. The compound's ability to cross the blood-brain barrier (BBB) further enhances its candidacy for CNS-targeted therapies.
In addition to its neurological applications, recent research has investigated the compound's role in oncology. Studies indicate that 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. These findings open new avenues for the development of targeted cancer therapies, although further preclinical and clinical validation is required.
Despite its promising potential, challenges remain in the development of 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Ongoing research aims to overcome these hurdles through structural modifications and advanced drug delivery systems.
In conclusion, 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one (CAS: 2034460-41-6) represents a versatile compound with significant therapeutic potential across multiple disease areas. Continued research and development efforts are essential to fully unlock its clinical benefits and translate these findings into viable treatment options.
2034460-41-6 (2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)